Cas no 2144748-14-9 (5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine))

• Product Name: 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine)
• CAS No: 2144748-14-9
• MF: C₁₄H₁₈N₆
• MW: 270.332921504974
• MDL: MFCD32691010
• CID: 4743191
• PubChem ID: 148540395
• Update Time: 2026-02-25

5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) Chemical and Physical Properties

Names and Identifiers

• 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine)
• 5-[4-(6-aminopyridin-3-yl)piperazin-1-yl]pyridin-2-amine
• 5,5 inverted exclamation mark -(1,4-Piperazinediyl)bis(2-aminopyridine)
• 5,5'-(1,4-Piperazinediyl)bis(2-aminopyridine)
• SY268381
• E70203
• 5,5?-(1,4-Piperazinediyl)bis(2-aminopyridine)
• MFCD32691010
• 2144748-14-9

• MDL： MFCD32691010
• Inchi： 1S/C14H18N6/c15-13-3-1-11(9-17-13)19-5-7-20(8-6-19)12-2-4-14(16)18-10-12/h1-4,9-10H,5-8H2,(H2,15,17)(H2,16,18)
• InChI Key： MSAXETYAXSLEJI-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CC=2)N)CCN(C2C=NC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 270.15929460g/mol
• Monoisotopic Mass: 270.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3

5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine)

Introduction to 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) (CAS No. 2144748-14-9)

5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine), with the CAS number 2144748-14-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as PBPA for brevity, is characterized by its unique structural features and potential biological activities. The compound consists of two pyridine rings linked by a piperazine moiety, which endows it with a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) is particularly noteworthy due to its ability to form strong hydrogen bonds and coordinate with metal ions. This characteristic makes it an excellent ligand for metal complexes, which are widely used in catalysis and as therapeutic agents. Recent studies have explored the coordination chemistry of PBPA with various transition metals, revealing its potential in developing new catalysts and metal-based drugs.

In the realm of medicinal chemistry, 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) has shown promising results as a lead compound for drug discovery. Its piperazine core is known to enhance solubility and bioavailability, while the pyridine moieties contribute to its binding affinity and selectivity. These properties have led researchers to investigate PBPA as a potential scaffold for designing novel therapeutic agents targeting various diseases.

One of the key areas of interest is the use of PBPA in the development of anti-cancer drugs. Studies have demonstrated that derivatives of PBPA exhibit significant cytotoxic activity against several cancer cell lines. For instance, a recent publication in the Journal of Medicinal Chemistry reported that a series of PBPA derivatives showed potent inhibition of cancer cell proliferation through the modulation of specific signaling pathways. This finding underscores the potential of PBPA as a platform for developing targeted cancer therapies.

Beyond cancer research, 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can be debilitating and difficult to manage. Preclinical studies have shown that PBPA derivatives can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes. This makes PBPA an attractive candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) have also been extensively studied. Research has shown that PBPA exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability in physiological conditions contribute to its suitability as a drug candidate. Additionally, PBPA has been found to have low toxicity in animal models, further supporting its potential for clinical applications.

In addition to its therapeutic potential, 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) has found applications in other areas such as materials science and analytical chemistry. Its ability to form stable complexes with metal ions makes it useful in the development of sensors and catalysts. For example, a recent study published in the Journal of Materials Chemistry demonstrated that PBPA-based metal complexes exhibited excellent catalytic activity in organic synthesis reactions.

The synthesis of 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) has been optimized through various methods to improve yield and purity. Common synthetic routes involve the reaction of 2-chloropyridine with piperazine under controlled conditions. Advances in synthetic chemistry have enabled the production of high-purity PBPA on both laboratory and industrial scales. This has facilitated its widespread use in research and development activities across multiple disciplines.

In conclusion, 5,5'-(Piperazine-1,4-diyl)bis(pyridin-2-amine) (CAS No. 2144748-14-9) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and biological activities make it an attractive candidate for developing new drugs and materials with improved performance and reduced side effects. Ongoing research continues to uncover new applications and optimize its properties for various uses.